Cas no 37067-95-1 (2-Iodo-1-methyl-1H-imidazole)

• Product name: 2-Iodo-1-methyl-1H-imidazole
• CAS No: 37067-95-1
• MF: C₄H₅IN₂
• MW: 208.0004
• MDL: MFCD00661606
• CID: 54668
• PubChem ID: 335835

2-Iodo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-iodo-1-methyl-1H-Imidazole
• 2-Iodo-1-methylimidazole
• 1-Methyl-2-iodoimidazole
• NSC 347482
• 1H-IMIDAZOLE, 2-IODO-1-METHYL-
• 2-Iodo-1-methyl-1H-imidazole, AldrichCPR
• NSC347482
• PubChem16310
• 2-iodo-1-methyl-imidazole
• 2-iodo-1-methyl-imidazole,
• 2-iodanyl-1-methyl-imidazole
• AMOT0008
• 1-Methyl-2-iodo-1H-imidazole
• 1H-Imidazole,2-iodo-1-methyl-
• BKRACZNEJSCZML-UHFFFAOYSA-N
• SBB093949
• PB32223
• CM10200
• BP-10658
• FT-0648559
• 37067-95-1
• MFCD00661606
• CS-W003999
• A823518
• cefpimizolesodium
• EN300-153003
• NSC-347482
• 2-iodo-1-methyl-imidazole;2-Iodo-1-methyl-1H-imidazole
• SCHEMBL1429186
• AM803791
• AC-28878
• J-509702
• SY040764
• PS-3335
• AKOS005255448
• AG-777/25006424
• DTXSID90319572
• 2-Iodo-1-methyl-1H-imidazole

• MDL： MFCD00661606
• Inchi： 1S/C4H5IN2/c1-7-3-2-6-4(7)5/h2-3H,1H3
• InChI Key： BKRACZNEJSCZML-UHFFFAOYSA-N
• SMILES： IC1=NC([H])=C([H])N1C([H])([H])[H]

Computed Properties

• Exact Mass: 207.95000
• Monoisotopic Mass: 207.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 0.7

Experimental Properties

• Melting Point: 87-89 ºC
• Boiling Point: 263.4℃ at 760 mmHg
• PSA: 17.82000
• LogP: 1.02470
• Sensitiveness: Light Sensitive

2-Iodo-1-methyl-1H-imidazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R22; R36/37/38

2-Iodo-1-methyl-1H-imidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides